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suberic anhydride handling techniques

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Substance Identification & Hazards

Aspect Details

Product Name Suberic Anhydride [1]

CAS Number 10521-06-9 [1] [2]

Synonyms Oxonane-2,9-dione [1]

Molecular Formula CgH1,03 [1] [2]

Molecular Weight 156.18 g/mol [1] [2]

Hazard Causes skin irritation (Category 2), May cause respiratory irritation (Specific
Classification target organ toxicity - single exposure, Category 3) [1]

Signal Word Warning [1]

Risk Statements (H- H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
codes) cause respiratory irritation) [1]

Safe Handling & Storage Guide
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The following workflow outlines the key procedures for handling and storing suberic anhydride:

Storage Conditions

: Cool, dry, Separate from food
[T‘gh‘ly ol c"““"‘"ea Evell-venlilaled plac; [ Bl ] End incompatible materials

Personal Protective Equipment (PPE)

Tight-fitting safety goggles ana Fire/flame resistant Respiratory protection
[ (with side shields) Gl i | W o iy | | Fommmm s e

Ensure Adequate Ventilation
Use Spark-Proof Tools
Safe Storage

Conditions to Avoid

Click to download full resolution via product page

First Aid & Spill Response
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Situation Immediate Action

Inhalation Move victim to fresh air. If breathing is difficult, administer oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention. [1]

Skin Remove contaminated clothing immediately. Wash skin with plenty of water and soap. If
Contact irritation occurs, get medical help. Wash contaminated clothing before reuse. [1]

Eye Rinse cautiously with pure water for at least 15 minutes. Consult a doctor. [1]

Contact

Ingestion Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately. [1]

Spill Avoid dust formation. Use personal protective equipment. Collect spillage with spark-
proof tools and place in a closed container for disposal. Prevent entry into drains. [1]

Frequently Asked Questions (FAQSs)

Handling & Storage

Q: What is the most critical precaution when handling suberic anhydride? A: Avoiding dust formation
and inhalation is paramount due to the risk of respiratory irritation. Always use the material in a well-
ventilated area, such as a fume hood, and wear appropriate respiratory protection if there is a potential for

exposure to airborne dust [1].

Q: Are there any specific storage incompatibilities I should be aware of? A: The safety data sheet
specifically advises storing suberic anhydride apart from foodstuff containers or incompatible
materials. While specific incompatible chemicals are not listed, it is standard practice to store reactive acids

and anhydrides away from strong bases, oxidizers, and reducing agents [1].

Disposal & Environmental
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Q: What is the proper procedure for disposing of suberic anhydride waste? A: The material should be
disposed of at a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing. It is crucial to prevent contamination of water, food, feed, or seeds. Contaminated packaging can

be triply rinsed and recycled or disposed of in a sanitary landfill [1].

Q: What are the ecological hazards? A: Currently, there is no data available on the substance's toxicity to
aquatic life or other ecological parameters. However, the precautionary principle applies, and release into the

environment must be avoided [1].

Key Limitations and Next Steps

It's important to note that the available data has some gaps. Key physical properties like melting point,
boiling point, and solubility are not provided in the search results [1]. Furthermore, detailed information

on incompatible materials and the possibility of hazardous reactions is not available [1].

To complete your technical support center, you may need to:

e Consult specialized chemical databases or conduct further experimental characterization to fill the
data gaps on physical properties.

e Develop specific standard operating procedures (SOPs) for weighing, transferring, and reacting
suberic anhydride in your lab's common processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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